4-[1-[(3R)-oxolan-3-yl]triazol-4-yl]-2-(2-phenylpropan-2-yl)-1,3-thiazole

• IUPAC Name: 4-[1-[(3R)-oxolan-3-yl]triazol-4-yl]-2-(2-phenylpropan-2-yl)-1,3-thiazole
• InChI: InChI=1S/C18H20N4OS/c1-18(2,13-6-4-3-5-7-13)17-19-16(12-24-17)15-10-22(21-20-15)14-8-9-23-11-14/h3-7,10,12,14H,8-9,11H2,1-2H3/t14-/m1/s1
• InChI Key: WQXHZCMNWCUQDE-CQSZACIVSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)C2=NC(=CS2)C3=CN(N=N3)C4CCOC4
• Isomeric SMILES: CC(C)(C1=CC=CC=C1)C2=NC(=CS2)C3=CN(N=N3)[C@@H]4CCOC4
• Molecular Formula: C18H20N4OS
• Molecular Weight: 340.4 g/mol

Description

4-[1-[(3R)-oxolan-3-yl]triazol-4-yl]-2-(2-phenylpropan-2-yl)-1,3-thiazole, also known as 'compound A', is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it an interesting subject for further investigation. In

Mechanism of Action

The mechanism of action of compound A is not fully understood. Further research could focus on elucidating the signaling pathways involved in its effects.
3. Toxicology studies: Compound A has not been extensively studied for its potential toxic effects. Further research could focus on evaluating its safety profile in animal models.
4. Development of neuroprotective drugs: Compound A has shown neuroprotective effects in various models of neurodegenerative diseases. Further research could focus on the development of neuroprotective drugs based on the structure of compound A.
In conclusion, compound A is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, making it an interesting subject for further investigation. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research on compound A could lead to the development of novel drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

Compound A has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and yield. It has also been extensively studied for its potential applications in scientific research, making it a well-characterized compound. However, there are also some limitations for lab experiments with compound A. It is a relatively new compound, and its mechanism of action is not fully understood. It also has not been extensively studied for its potential toxic effects, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on compound A. Some of the potential areas of investigation include:
1. Development of anticancer drugs: Compound A has shown potent anticancer activity in various cancer cell lines. Further research could focus on the development of anticancer drugs based on the structure of compound A.
2.

Synthesis Methods

The synthesis of compound A involves the reaction of 2-(2-phenylpropan-2-yl)-1,3-thiazole with 3-azido-1-propanol in the presence of a copper catalyst. This reaction leads to the formation of the triazole ring, which is an important structural feature of compound A. The resulting compound is then purified using column chromatography to obtain the final product. This synthesis method has been optimized to yield high purity and high yield of compound A.

Scientific Research Applications

Compound A has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further investigation. Some of the scientific research applications of compound A include:
1. Cancer research: Compound A has been found to exhibit potent anticancer activity in various cancer cell lines. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for the development of anticancer drugs.
2. Neurodegenerative diseases: Compound A has been found to exhibit neuroprotective effects in various models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. It has been shown to protect neuronal cells from oxidative stress and inflammation, making it a potential candidate for the development of neuroprotective drugs.
3. Anti-inflammatory activity: Compound A has been found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. It has been shown to be effective in various models of inflammation, making it a potential candidate for the development of anti-inflammatory drugs.